Cas no 58112-18-8 (Propanamide, 2-amino-N-(4-chlorophenyl)-, (2S)-)

Propanamide, 2-amino-N-(4-chlorophenyl)-, (2S)- structure
58112-18-8 structure
Product Name:Propanamide, 2-amino-N-(4-chlorophenyl)-, (2S)-
CAS No:58112-18-8
MF:C9H11ClN2O
MW:198.649441003799
CID:4047995
PubChem ID:7183163
Update Time:2025-04-22

Propanamide, 2-amino-N-(4-chlorophenyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2-amino-N-(4-chlorophenyl)-, (2S)-
    • (S)-2-Amino-N-(4-chlorophenyl)propanamide
    • SCHEMBL4124623
    • CHEMBL221778
    • 58112-18-8
    • Inchi: 1S/C9H11ClN2O/c1-6(11)9(13)12-8-4-2-7(10)3-5-8/h2-6H,11H2,1H3,(H,12,13)/t6-/m0/s1
    • InChI Key: WWTNMZYJTWPQKY-LURJTMIESA-N
    • SMILES: C(NC1=CC=C(Cl)C=C1)(=O)[C@@H](N)C

Computed Properties

  • Exact Mass: 198.0559907Da
  • Monoisotopic Mass: 198.0559907Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.1Ų
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